Cas no 131298-21-0 (Benzenamine, 2,2'-(1,2-ethynediyl)bis-)

• Product Name: Benzenamine, 2,2'-(1,2-ethynediyl)bis-
• CAS No: 131298-21-0
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 2905812
• Update Time: 2022-07-26

Benzenamine, 2,2'-(1,2-ethynediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,2'-(1,2-ethynediyl)bis-

• Inchi： 1S/C14H12N2/c15-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)16/h1-8H,15-16H2
• InChI Key： OOQJQODANDEQOT-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1N)#CC1=CC=CC=C1N

Computed Properties

• Exact Mass: 208.1
• Monoisotopic Mass: 208.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0